Cas no 1806728-46-0 (4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806728-46-0
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4831547
• Update Time: 2025-06-14

4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H4F5NO3/c9-6(10)3-1-5(17-8(11,12)13)14-7(16)4(3)2-15/h1-2,6H,(H,14,16)
• InChI Key： VJFOBHDLKSWITR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(NC(C=1C=O)=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 410
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Additional information on 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

Recent Advances in the Study of 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1806728-46-0)

The compound 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1806728-46-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde. Researchers have developed optimized protocols that improve yield and purity, which are critical for its use in subsequent biological evaluations. The presence of both difluoromethyl and trifluoromethoxy groups in the pyridine ring has been shown to enhance the compound's metabolic stability and bioavailability, making it a promising candidate for further development.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases. Additionally, its unique chemical structure has been explored for its ability to modulate other biological targets, including kinases and GPCRs, which are of high interest in oncology and neurology.

Further investigations into the mechanism of action of 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde have revealed its ability to interact with key amino acid residues in the active sites of target proteins. Molecular docking studies and X-ray crystallography have provided insights into these interactions, offering a structural basis for the design of more potent and selective derivatives. These findings are expected to accelerate the development of novel therapeutics based on this scaffold.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as solubility, toxicity, and pharmacokinetic properties need to be addressed through further optimization and preclinical studies. However, the current body of research underscores the potential of 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde as a valuable tool in medicinal chemistry and a lead compound for drug discovery.

In conclusion, the latest research on 4-(Difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1806728-46-0) highlights its synthetic accessibility, diverse biological activities, and potential therapeutic applications. Continued exploration of this compound and its derivatives is likely to yield significant advancements in the treatment of various diseases, particularly those involving inflammatory and proliferative pathways.